BENGHE Foundational & Exploratory

Check Availability & Pricing

Synonyms for 2,2-Bis(4-(3,4-
dicarboxyphenoxy)phenyl)propane dianhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,2-Bis(4-(3,4-
Compound Name: dicarboxyphenoxy)phenyl)propane
dianhydride
Cat. No.: B1329655
\ v

An In-depth Technical Guide to 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride

This technical guide provides a comprehensive overview of 2,2-Bis(4-(3,4-
dicarboxyphenoxy)phenyl)propane dianhydride, a key monomer in the synthesis of high-
performance polyimides. It is intended for researchers, scientists, and professionals in the
fields of materials science and drug development. This document covers the nomenclature,
chemical and physical properties, detailed synthesis protocols, and its application in
polymerization to form advanced polyimide materials.

Nomenclature and Synonyms

2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane dianhydride is a complex organic
molecule frequently used in the production of polyetherimides and polyimides.[1] Due to its
intricate structure, it is known by a variety of synonyms in scientific literature and commercial
applications. A comprehensive list of these alternative names is provided in Table 1 to facilitate
literature searches and material sourcing.

Table 1: Synonyms and Identifiers for 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride
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Identifier Type Identifier

5-[4-[2-[4-][(1,3-diox0-2-benzofuran-5-
IUPAC Name yl)oxy]phenyl]propan-2-yl]phenoxy]-2-
benzofuran-1,3-dione[2]

CAS Number 38103-06-9[3]
Molecular Formula Cs1H200s[4]
Molecular Weight 520.49 g/mol [5]
Common Acronym BPADA][6]

4,4'-(4,4'-1sopropylidenediphenoxy)bis(phthalic

Synonyms
ynony anhydride)[5]

Bisphenol A dianhydride[2]

4,4'-(4,4'-1sopropylidenediphenoxy)diphthalic
anhydride[5]

4,4'-Bisphenol A diphthalic anhydride[3]

5,5'-((Propane-2,2-diylbis(4,1-
phenylene))bis(oxy))bis(isobenzofuran-1,3-
dione)[3]

1,3-Isobenzofurandione, 5,5'-((1-
methylethylidene)bis(4,1-phenyleneoxy))bis-[2]

4,4'-((Isopropylidene)bis(p-
phenyleneoxy))diphthalic dianhydride[2]

ULTEM Dianhydride[5]

Physicochemical Properties of the Monomer

BPADA is a white to light yellow crystalline powder.[5] Its physical and chemical characteristics
are summarized in Table 2.

Table 2: Physicochemical Properties of 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride (BPADA)
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Property Value

Melting Point 184-187 °CJ[5]

Boiling Point (Predicted) 712.3 £ 60.0 °C[5]
Density (Predicted) 1.406 + 0.06 g/cm3[5]
Vapor Pressure 0 Pa at 25 °CJ[5]

Good solubility in organic solvents like N-
Solubility methyl-2-pyrrolidone (NMP), dimethylacetamide
(DMAC), chloroform, and tetrahydrofuran.[1]

Sensitivity Moisture Sensitive[5]

Synthesis of 2,2-Bis(4-(3,4-
dicarboxyphenoxy)phenyl)propane dianhydride
(BPADA)

The industrial-scale synthesis of BPADA can be achieved through a multi-step process starting
from N-alkylphthalimide.[7] A common laboratory-scale synthesis involves the reaction of the
disodium salt of bisphenol A with a halogen-substituted phthalic anhydride.[1]

Experimental Protocol: Synthesis of BPADA

This protocol describes a representative synthesis of BPADA.

Materials:

N-alkyl phthalimide

Nitrating agent (e.g., nitric acid/sulfuric acid mixture)

Bisphenol A

Alkali (e.g., sodium hydroxide)

Solvent (e.g., toluene)
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e Dehydrating agent (e.g., acetic anhydride)

Procedure:

Nitration of N-alkyl phthalimide: N-alkyl phthalimide is nitrated to produce N-alkyl
nitrophthalimide.[7]

 Purification of N-alkyl nitrophthalimide: The product from the previous step is purified using

liquid-liquid extraction or vacuum distillation.[7]

o Formation of Bisimide: The purified N-alkyl nitrophthalimide is reacted with a bisphenol alkali
salt (formed by reacting Bisphenol A with an alkali like NaOH) to form a bisimide. This
reaction is typically carried out at a solids level of at least 30% by weight.[7]

e Hydrolysis: The bisimide is then hydrolyzed to form a tetra-acid salt.[7]

 Acidification and Dehydration: The tetra-acid salt is acidified and subsequently dehydrated to
yield the final product, 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane dianhydride
(BPADA).[7]

Purification: BPADA can be purified by recrystallization from a mixture of toluene and acetic
anhydride.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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